Cas no 1804345-16-1 (Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1804345-16-1
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4832935
• Update Time: 2025-11-05

Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)5-6(17)3(8(10,11)12)2-4(16-5)20-9(13,14)15/h2,17H,1H3
• InChI Key： SXVOSASNPIBLHE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(=O)OC)C=1O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 3.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate

Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trif, fluoromethyl)pyridine-2-carboxylate: A Novel Compound with Promising Therapeutic Potential

Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate is a synthetic organic compound characterized by its unique molecular structure, which combines multiple functional groups, including hydroxyl, trifluoromethoxy, and trifluoromethyl substituents. This compound, with the CAS number 1804345-16-1, represents a significant advancement in the field of medicinal chemistry due to its potential applications in drug discovery and development. The integration of fluorinated moieties and pyridine-derived scaffolds has attracted considerable attention from researchers aiming to optimize biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of fluorine-containing compounds in pharmaceutical applications. The trifluoromethoxy and trifluoromethyl groups in this molecule are particularly noteworthy, as they can significantly influence the physicochemical properties of the compound. Fluorine atoms are known to enhance metabolic stability, modulate protein-ligand interactions, and improve the lipophilicity of small molecules, making them essential components in the design of modern therapeutics.

One of the most compelling aspects of Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate is its structural similarity to known bioactive compounds. The pyridine ring system, a fundamental motif in many drugs, provides a versatile platform for functionalization. The presence of the hydroxyl group at the 3-position introduces additional polarity and hydrogen-bonding capabilities, which may be critical for interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds in biological systems. Molecular docking studies have suggested that the pyridine-2-carboxylate moiety may bind to specific protein targets, such as kinases or GPCRs, through hydrogen bonding and hydrophobic interactions. These findings are supported by experimental data from in vitro assays, which demonstrate the compound's ability to modulate cellular signaling pathways.

The trifluoromethoxy group in this molecule is particularly interesting due to its electronic effects. Fluorine atoms are highly electronegative, which can alter the electronic distribution within the pyridine ring. This change in electronic environment may influence the compound's ability to interact with ion channels or receptors, making it a valuable candidate for the development of novel therapeutics.

Current research efforts are focused on optimizing the synthesis of Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate to improve yield and purity. Advanced synthetic methodologies, including microwave-assisted reactions and catalytic approaches, have been employed to achieve this goal. These techniques not only enhance the efficiency of the synthesis process but also reduce the environmental impact associated with traditional chemical methods.

Pharmacokinetic studies have revealed that this compound exhibits favorable absorption and distribution properties. The presence of the hydroxyl group may contribute to its solubility in aqueous environments, while the fluorinated substituents may enhance its stability in biological systems. These properties are crucial for the development of drugs that require systemic administration.

One of the most promising applications of this compound is in the treatment of inflammatory diseases. Preliminary studies have shown that it can inhibit the production of pro-inflammatory cytokines, suggesting potential therapeutic benefits for conditions such as rheumatoid arthritis or inflammatory bowel disease. These findings are supported by in vivo experiments in animal models, which demonstrate reduced inflammation and improved tissue recovery.

Additionally, the compound's unique structure may make it a valuable tool for drug discovery. Researchers are exploring its potential as a lead compound for the development of new therapies targeting neurodegenerative diseases. The ability of the pyridine ring to form stable interactions with proteins makes it a promising scaffold for further chemical modifications.

Recent advancements in medicinal chemistry have also focused on the development of multifunctional compounds that can target multiple pathways simultaneously. The pyridine-2-carboxylate group in this molecule may allow for the incorporation of additional functional groups, enabling the design of drugs with enhanced therapeutic efficacy. This approach aligns with the growing trend in pharmaceutical research toward the development of multitarget drugs.

Despite its promising properties, the synthesis and characterization of Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate present several challenges. The presence of multiple fluorinated substituents requires precise control over reaction conditions to avoid side reactions. Additionally, the compound's complex structure necessitates advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, to confirm its identity and purity.

As research in this area continues to evolve, the potential applications of this compound are likely to expand. The integration of fluorinated moieties and pyridine-derived scaffolds represents a significant step forward in the design of novel therapeutics. With further advancements in synthetic methods and biological testing, Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate may emerge as a key player in the development of next-generation drugs.

In conclusion, Methyl 3-hydroxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-carboxylate is a compound of significant scientific and therapeutic interest. Its unique molecular structure, combined with the benefits of fluorinated substituents, positions it as a promising candidate for the development of new drugs. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological activity, and exploring its potential applications in medicine. As the field of medicinal chemistry continues to advance, this compound may play a crucial role in the discovery of innovative therapies.